Cas no 88345-30-6 (Benzenesulfonamide, 4-amino-2-chloro-3-nitro-)

Benzenesulfonamide, 4-amino-2-chloro-3-nitro- structure
88345-30-6 structure
Product Name:Benzenesulfonamide, 4-amino-2-chloro-3-nitro-
CAS No:88345-30-6
MF:C6H6ClN3O4S
MW:251.647538661957
CID:636300
PubChem ID:13307064
Update Time:2025-04-19

Benzenesulfonamide, 4-amino-2-chloro-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-amino-2-chloro-3-nitro-
    • 4-amino-2-chloro-3-nitrobenzenesulfonamide
    • 88345-30-6
    • DTXSID20536073
    • 4-Amino-2-chloro-3-nitrobenzene-1-sulfonamide
    • Inchi: 1S/C6H6ClN3O4S/c7-5-4(15(9,13)14)2-1-3(8)6(5)10(11)12/h1-2H,8H2,(H2,9,13,14)
    • InChI Key: YWKOQHZADUILAD-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=CC=1S(N)(=O)=O)N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 250.9767545g/mol
  • Monoisotopic Mass: 250.9767545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 140Ų
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